Cas no 18967-32-3 (3-isothiocyanatopropanenitrile)

3-Isothiocyanatopropanenitrile is a versatile organic compound characterized by its reactive isothiocyanate (–N=C=S) and nitrile (–C≡N) functional groups. This bifunctional reactivity makes it valuable in organic synthesis, particularly in the preparation of heterocyclic compounds, pharmaceuticals, and agrochemical intermediates. The isothiocyanate group enables efficient coupling with amines or thiols, while the nitrile moiety offers further derivatization potential. Its moderate stability and solubility in common organic solvents facilitate handling in controlled reaction conditions. The compound is particularly useful in click chemistry and bioconjugation applications, where selective reactivity is required. Proper storage under inert conditions is recommended to maintain purity and prevent moisture-induced degradation.

3-isothiocyanatopropanenitrile structure

18967-32-3 structure

Product name:3-isothiocyanatopropanenitrile

CAS No:18967-32-3

MF:C₄H₄N₂S

MW:112.152958869934

CID:1384324

PubChem ID:29349

3-isothiocyanatopropanenitrile Chemical and Physical Properties

Names and Identifiers

- 3-isothiocyanatopropanenitrile
- 2-Cyanoethyl isothiocyanate
- BRN 1701175
- G46803
- Propanenitrile, 3-isothiocyanato-
- ISOTHIOCYANIC ACID, 2-CYANOETHYL ESTER
- 4-04-00-02556 (Beilstein Handbook Reference)
- 18967-32-3
- SCHEMBL7094937
- NLXGQEJKDMXLBG-UHFFFAOYSA-N
- DTXSID40172376
- EN300-6732873
- Inchi： InChI=1S/C4H4N2S/c5-2-1-3-6-4-7/h1,3H2
- InChI Key： NLXGQEJKDMXLBG-UHFFFAOYSA-N
- SMILES： C(CN=C=S)C#N

Computed Properties

Exact Mass: 112.00962
Monoisotopic Mass: 112.00951931g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 7
Rotatable Bond Count: 2
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 68.2Å²
XLogP3: 1.3

Experimental Properties

PSA: 36.15

3-isothiocyanatopropanenitrile Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6732873-0.25g	3-isothiocyanatopropanenitrile	18967-32-3	95%	0.25g	$200.0	2023-05-30
Enamine	EN300-6732873-0.5g	3-isothiocyanatopropanenitrile	18967-32-3	95%	0.5g	$374.0	2023-05-30
Enamine	EN300-6732873-5.0g	3-isothiocyanatopropanenitrile	18967-32-3	95%	5g	$1448.0	2023-05-30
Enamine	EN300-6732873-1.0g	3-isothiocyanatopropanenitrile	18967-32-3	95%	1g	$499.0	2023-05-30
1PlusChem	1P002EBI-2.5g	Propanenitrile, 3-isothiocyanato-	18967-32-3	95%	2.5g	$1271.00	2024-06-17
1PlusChem	1P002EBI-250mg	Propanenitrile, 3-isothiocyanato-	18967-32-3	95%	250mg	$300.00	2024-06-17
1PlusChem	1P002EBI-500mg	Propanenitrile, 3-isothiocyanato-	18967-32-3	95%	500mg	$525.00	2024-06-17
Aaron	AR002EJU-50mg	Propanenitrile, 3-isothiocyanato-	18967-32-3	95%	50mg	$155.00	2025-02-14
Aaron	AR002EJU-5g	Propanenitrile, 3-isothiocyanato-	18967-32-3	95%	5g	$2016.00	2023-12-15
Aaron	AR002EJU-10g	Propanenitrile, 3-isothiocyanato-	18967-32-3	95%	10g	$2976.00	2023-12-15